Cas no 1805453-16-0 (5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805453-16-0
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4865347
• Update Time: 2025-11-01

5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-7-5(3-14)6(8(10)11)4(1-12)2-13-7/h2-3,8H,1,12H2
• InChI Key： RIAFHJLJZWTPMN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(C(F)F)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805453-16-0)

5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the chemical identifier CAS No. 1805453-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and synthetic utility. The presence of functional groups such as an aminomethyl side chain, a bromo substituent, and a difluoromethyl group, along with the aldehyde functionality at the 3-position, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The aminomethyl group (-CH₂NH₂) introduces a primary amine moiety, which is highly reactive and can participate in various chemical transformations, including condensation reactions, nucleophilic additions, and coupling reactions. This reactivity makes it an excellent building block for constructing more intricate molecular architectures. The bromo substituent at the 2-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Additionally, the difluoromethyl group (-CF₂) is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

The aldehyde group (-CHO) at the 3-position of the pyridine ring serves as a versatile handle for further derivatization. It can undergo reduction to form an alcohol, condensation with hydrazines or amino compounds to form hydrazones or Schiff bases, or participate in oxidation reactions to form carboxylic acids. These transformations highlight the compound's potential as a precursor in the synthesis of various bioactive molecules.

Recent advancements in drug discovery have underscored the importance of pyridine derivatives due to their broad spectrum of biological activities. For instance, pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde suggests that it may serve as a key intermediate in developing novel therapeutic agents targeting these diseases.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. Pyridine derivatives have been extensively explored as kinase inhibitors due to their ability to bind to the ATP-binding site of these enzymes. The combination of an aminomethyl group for hydrogen bonding interactions and a bromo substituent for π-stacking interactions makes this compound an attractive scaffold for designing potent kinase inhibitors.

Furthermore, the presence of a difluoromethyl group has been shown to improve pharmacokinetic properties such as solubility and metabolic stability. This feature is particularly important in drug development, as it can enhance the bioavailability and duration of action of a drug molecule. In recent years, there has been growing interest in using fluorinated compounds in drug design due to their favorable pharmacological profiles.

Another emerging application of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde is in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The unique combination of functional groups in this compound makes it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the synthesis starts from commercially available pyridine precursors and involves bromination, fluorination, alkylation, and formylation steps. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation are often employed to introduce the desired functional groups with high selectivity.

In conclusion,5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805453-16-0) is a multifunctional organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and synthetic methodologies,5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-carboxaldehyde is likely to play an increasingly important role in drug discovery and development.